1-Tert-butyl 3-ethyl 3-(3-ethoxy-3-oxopropyl)-4-oxopiperidine-1,3-dicarboxylate

Specification

• Molecular Formula: C18H29NO7
• Molecular Weight: 371.4 g/mol
• IUPAC Name: 1-O-tert-butyl 3-O-ethyl 3-(3-ethoxy-3-oxopropyl)-4-oxopiperidine-1,3-dicarboxylate
• Standard InChI: InChI=1S/C18H29NO7/c1-6-24-14(21)8-10-18(15(22)25-7-2)12-19(11-9-13(18)20)16(23)26-17(3,4)5/h6-12H2,1-5H3
• Standard InChI Key: OPLUAMRHDKDARG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1(CN(CCC1=O)C(=O)OC(C)(C)C)C(=O)OCC

Introduction

Structural and Molecular Characteristics

Molecular Composition

The compound’s molecular formula is C₁₈H₂₉NO₇, with a molecular weight of 371.4 g/mol. Its IUPAC name, 1-O-tert-butyl 3-O-ethyl 3-(3-ethoxy-3-oxopropyl)-4-oxopiperidine-1,3-dicarboxylate, reflects the presence of a piperidine ring substituted with:

• A tert-butyl ester at position 1

• An ethyl ester at position 3

• A 3-ethoxy-3-oxopropyl side chain at position 3

• A ketone group at position 4

The tert-butyl and ethyl groups enhance steric bulk, influencing reactivity and solubility, while the ketone and ester functionalities provide sites for further chemical modifications.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₈H₂₉NO₇
Molecular Weight	371.4 g/mol
CAS Number	Not publicly disclosed
IUPAC Name	1-O-tert-butyl 3-O-ethyl 3-(3-ethoxy-3-oxopropyl)-4-oxopiperidine-1,3-dicarboxylate
Rotatable Bonds	10
Hydrogen Bond Acceptors	7

Conformational Flexibility

The piperidine ring adopts a chair conformation, with substituents occupying equatorial positions to minimize steric strain. The 3-ethoxy-3-oxopropyl side chain introduces additional rotatable bonds, enabling conformational adaptability critical for interactions with biological targets. Computational modeling suggests that the ketone at position 4 participates in hydrogen bonding, further stabilizing the molecule.

Synthesis and Optimization

Synthetic Pathways

The synthesis of 1-tert-butyl 3-ethyl 3-(3-ethoxy-3-oxopropyl)-4-oxopiperidine-1,3-dicarboxylate involves multi-step reactions starting from tert-butyl 4-oxopiperidine-1-carboxylate. A representative route includes:

• Alkylation: Introduction of the ethyl ester group via nucleophilic substitution.

• Michael Addition: Attachment of the 3-ethoxy-3-oxopropyl moiety using acrylate derivatives.

• Oxidation: Controlled oxidation to form the ketone at position 4.

Reaction conditions typically involve anhydrous solvents (e.g., tetrahydrofuran), temperatures of 40–60°C, and catalysts such as palladium on carbon for hydrogenation steps.

Table 2: Representative Synthesis Conditions

Step	Reagents/Conditions	Yield (%)
Alkylation	Ethyl chloroformate, K₂CO₃, THF, 50°C	85
Michael Add.	Ethyl acrylate, DBU, CH₃CN, 60°C	72
Oxidation	Pyridinium chlorochromate, CH₂Cl₂	68

Purification and Analysis

High-Performance Liquid Chromatography (HPLC) with reverse-phase C18 columns is employed to achieve >98% purity. Nuclear Magnetic Resonance (NMR) spectroscopy confirms structural integrity, with characteristic signals at:

• δ 1.4 ppm (tert-butyl group)

• δ 4.1 ppm (ethyl ester protons)

• δ 2.8 ppm (piperidine ring protons).

Chemical Reactivity and Applications

Ester and Ketone Reactivity

The compound undergoes nucleophilic acyl substitution at the ester groups and ketone reduction. For example:

• Ester Hydrolysis: Treatment with aqueous NaOH yields carboxylic acid derivatives.

• Ketone Reduction: Sodium borohydride converts the ketone to a secondary alcohol, enabling further functionalization.

Future Directions and Challenges

Target Validation

Mechanistic studies are needed to identify biological targets. Computational docking simulations propose affinity for G-protein-coupled receptors (GPCRs) involved in pain perception.

Synthetic Scalability

Current yields (68–85%) are acceptable for research but require optimization for industrial-scale production. Continuous-flow reactors and biocatalytic methods are under investigation to improve efficiency.